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Cat. No.: B1682955 Get Quote

Introduction
This document provides a detailed protocol for the preparation of a stock solution of 3',5,5'-
Trichlorosalicylanilide (TCSA), a compound known for its activity as an inhibitor of fungal

morphogenesis. This protocol is intended for researchers, scientists, and drug development

professionals. Adherence to this protocol will ensure the accurate and reproducible preparation

of a TCSA stock solution for use in various in vitro and in vivo experimental settings.

Compound Information
Proper handling and accurate characterization of the compound are crucial for the reliability of

experimental results. The key properties of 3',5,5'-Trichlorosalicylanilide are summarized

below.

Property Value

Compound Name 3',5,5'-Trichlorosalicylanilide (TCSA)

Molecular Formula C₁₃H₈Cl₃NO₂

Molecular Weight 316.57 g/mol [1]

CAS Number 106480-60-8[1]

Appearance Off-white to beige crystalline powder

Solubility Poorly soluble in water; soluble in DMSO.
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Materials and Equipment
Reagents

3',5,5'-Trichlorosalicylanilide (powder, >98% purity)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade (purity ≥99.7%)[2]

Equipment
Analytical balance

Spatula

Weighing paper or boat

Microcentrifuge tubes (1.5 mL or 2.0 mL, sterile)

Pipettes (P1000, P200, P20) and sterile filter tips

Vortex mixer

Water bath or heat block (optional, for gentle warming)

Sonicator (optional)

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 3',5,5'-
Trichlorosalicylanilide in DMSO. This concentration is a common starting point for many in

vitro assays.

Calculations
To prepare a 10 mM stock solution, the required mass of TCSA needs to be calculated.
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Molarity (M) = Moles of Solute / Liters of Solution

Moles = Mass (g) / Molecular Weight ( g/mol )

Therefore, Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For preparing 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 316.57 g/mol * 1000 mg/g Mass (mg) = 3.166 mg

The following table summarizes the required mass of TCSA for different volumes of a 10 mM

stock solution.

Desired Stock Volume TCSA Mass Required (mg) Volume of DMSO (mL)

1 mL 3.17 1

2 mL 6.33 2

5 mL 15.83 5

10 mL 31.66 10

Step-by-Step Procedure
Preparation: Put on appropriate PPE (lab coat, gloves, and safety goggles). Ensure the work

area is clean.

Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh out the

calculated amount of 3',5,5'-Trichlorosalicylanilide powder.

Transfer: Transfer the weighed powder into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the TCSA powder.

Dissolution: Close the tube tightly and vortex the mixture for 1-2 minutes to facilitate

dissolution.
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Visual Inspection: Visually inspect the solution to ensure that all the powder has dissolved

and the solution is clear. If precipitation is observed, gentle warming in a 37°C water bath or

sonication for a few minutes can aid in complete dissolution.[3]

Aliquoting and Storage: For long-term storage and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[4]

Storage Conditions: Store the aliquots of the stock solution at -20°C. Under these conditions,

the stock solution is expected to be stable for up to 3 months.[3]

Application Notes: Use in Cell Culture
When using the 3',5,5'-Trichlorosalicylanilide stock solution in cell-based assays, it is crucial

to maintain a low final concentration of DMSO in the cell culture medium to avoid solvent-

induced cytotoxicity.

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should ideally be kept at or below 0.1% and should not exceed 0.5%.[5]

Dilution: To achieve the desired final concentration of TCSA in your experiment, perform

serial dilutions of the stock solution in the cell culture medium. It is advisable to perform

dilutions in a stepwise manner to prevent precipitation of the compound.[1]

Solvent Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the experimental conditions to account for

any effects of the solvent on the cells.

Visualization
Experimental Workflow
The following diagram illustrates the workflow for the preparation of the 3',5,5'-
Trichlorosalicylanilide stock solution.
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Caption: Workflow for 3',5,5'-Trichlorosalicylanilide Stock Solution Preparation.
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Signaling Pathway (Hypothetical)
While the precise molecular target of 3',5,5'-Trichlorosalicylanilide is a subject of ongoing

research, its known effect is the inhibition of fungal morphogenesis. A simplified, hypothetical

signaling pathway is depicted below.
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Caption: Hypothetical Signaling Pathway of 3',5,5'-Trichlorosalicylanilide Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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